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Compound of Interest

Compound Name:
3-(4-Methoxybenzoyl)propionic

acid

Cat. No.: B1221775 Get Quote

This technical guide provides a comprehensive overview of 4-(4-methoxyphenyl)-4-oxobutanoic

acid, a significant intermediate in organic and medicinal chemistry. The document details its

chemical identity, physicochemical properties, experimental protocols for its synthesis, and its

applications in research and drug development, tailored for researchers, scientists, and

professionals in the field.

Chemical Identity and Structure
4-(4-methoxyphenyl)-4-oxobutanoic acid, commonly known as 3-(4-
Methoxybenzoyl)propionic acid, is a keto acid. Its structure features a methoxy-substituted

phenyl ring attached to a butyric acid chain via a ketone group.

IUPAC Name: 4-(4-methoxyphenyl)-4-oxobutanoic acid[1][2][3]

Common Name: 3-(4-Methoxybenzoyl)propionic acid[4][5]

CAS Number: 3153-44-4[2][3][4][6]

Molecular Formula: C₁₁H₁₂O₄[1][2][3][4][5][6][7]

Linear Formula: CH₃OC₆H₄COCH₂CH₂CO₂H[4]

The logical relationship between the compound's various identifiers is illustrated below.
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Chemical Identity

Identifiers & Formula

3-(4-Methoxybenzoyl)propionic acid

IUPAC Name:
4-(4-methoxyphenyl)-4-oxobutanoic acid is named

CAS Number:
3153-44-4

 is registered as

Molecular Formula:
C11H12O4

 has formula

Anisole

AlCl3 (Catalyst)

Succinic Anhydride

Reflux for 4h

Steam Distillation
(Remove excess Anisole)

Purification
(NaOH solution, filtration, HCl precipitation)

4-(4-methoxyphenyl)-
4-oxobutanoic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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